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Compound of Interest

2,2,2-Trimethyldisilane-1,1,1-triyl
Compound Name:

triacetate
CAS No.: 53580-48-6
Cat. No.: B13755451

Get Quote

A Technical Guide for Advanced Materials & Chemical
Synthesis
Executive Summary

The transition from monosilane to higher-order silane precursors has revolutionized thin-film
deposition and organic silylation strategies. Acetoxy-functionalized disilanes (e.g., 1,2-
diacetoxy-1,1,2,2-tetramethyldisilane) represent a critical class of precursors that combine the
high reactivity of the Si-Si bond with the clean leaving-group chemistry of the acetoxy ligand.

This guide analyzes the physicochemical properties, synthesis protocols, and mechanistic
pathways of these precursors.[1] While their primary utility lies in Atomic Layer Deposition
(ALD) and Chemical Vapor Deposition (CVD) for semiconductor fabrication, their unique
reactivity profile offers emerging utility in pharmaceutical intermediate synthesis as mild
silylating agents and precursors for silicon-bioisosteres.
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Chemical Identity & Physicochemical Properties[2]

[3][4][5][6][7][8]

Acetoxy disilanes are characterized by the presence of one or more acetoxy groups (—O—

C(=0)-CHs) attached to a disilane backbone. The acetoxy ligand serves as a "pseudohalide,"”

offering reactivity similar to chlorosilanes but without the generation of corrosive HCI

byproducts.

Key Compounds of Interest

CAS No. .
Compound . Reactivity
Structure (Representativ  State (STP) .
Name Profile
e)
1,2-Diacetoxy- High thermal
1,1,2,2- AcO-Si(Me)z— o stability; Si-Si
o ) N/A (Custom) Liquid
tetramethyldisila Si(Me)2—OAc cleavage
ne accessible.[2]
Extreme
o o hydrolytic
Hexacetoxydisila Solid/Viscous T
N/A o sensitivity;
ne Liquid )
Oxygen-rich
precursor.
Acetoxy- o Monofunctional
o MesSi-Si(Me)z— o ) )
pentamethyldisila N/A Liquid silylating agent;

ne

Volatile.

Comparative Properties Table

Note: Exact boiling points for specific acetoxy derivatives are often proprietary or determined

empirically relative to their chloro-analogs.
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Chlorodisilanes Acetoxy-Disilanes Impact on
Property ..
(Precursor) (Product) Application
Acetoxy yields acetic
Leaving Group Chloride (-Cl) Acetoxy (-OAc) acid (weaker acid) vs.

HCI.

Lower (e.g., 1,2-

Higher (due to

Requires heated

Boiling Point dichloro-MeaSiz: ] delivery lines for
polarity/MW)
~144°C) CVD/ALD.
Easier handling in
) ] ] stainless steel
Hydrolysis Violent, releases HCI Rapid, releases AcOH
systems (less
corrosion).
Enables low-
Si-Si Bond Energy ~220-250 kJ/mol ~220-250 kJ/mol temperature

deposition (<400°C).

Synthesis & Manufacturing Protocols

The synthesis of acetoxy-functionalized disilanes is predominantly achieved through

nucleophilic substitution on chlorodisilanes using acetic anhydride or acetate salts.

Protocol: Synthesis of 1,2-Diacetoxy-1,1,2,2-
tetramethyldisilane

This protocol is adapted from standard organosilicon acetylation methodologies.

Reagents:

1,2-Dichlorotetramethyldisilane (1.0 equiv)

Acetic Anhydride (2.2 equiv)

Catalyst: Sodium Acetate (anhydrous) or Pyridine (trace)

Solvent: None (Neat) or Dichloromethane (if temperature control is needed)
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Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser, nitrogen
inlet, and addition funnel.

Charging: Charge the flask with 1,2-dichlorotetramethyldisilane under inert atmosphere (N2
or Ar).

Addition: Add acetic anhydride dropwise at room temperature. The reaction is exothermic.

Reaction: Heat the mixture to reflux (approx. 100-120°C) for 4—6 hours. The byproduct,
acetyl chloride (BP: 51°C), can be distilled off continuously to drive the equilibrium.

o Mechanism:[3][4][5]SI-Cl + Ac20 — Si-OAc + AcCl

Purification:

o Remove excess acetic anhydride via vacuum stripping.

o Purify the target acetoxy disilane via fractional distillation under reduced pressure.

Validation: Confirm structure via tH NMR (Singlet for Si-Me ~0.4 ppm; Singlet for OAc ~2.0
ppm).

Diagram: Synthesis Workflow

Reaction Mechanism
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Click to download full resolution via product page

Caption: Synthesis workflow for converting chlorodisilanes to acetoxy-disilanes via anhydride
exchange.

Deposition Mechanisms (ALD/CVD)[13]

In semiconductor applications, acetoxy disilanes are used to deposit Silicon Oxide (SiO2) or
Silicon Nitride (SiN) films. The acetoxy group acts as a built-in oxygen source (for oxides) or a
clean leaving group.

Mechanism 1: Atomic Layer Deposition (ALD) of SiOz

The ALD process relies on self-limiting surface reactions.

o Pulse A (Precursor): Acetoxy disilane adsorbs onto the hydroxylated surface. The acetoxy
group may react with surface -OH groups, releasing acetic acid.

o Purge: Removal of excess precursor and acetic acid.

e Pulse B (Oxidant): Ozone (Os) or H20 plasma attacks the Si-Si backbone and remaining
ligands, forming the SiO: lattice.

Diagram: ALD Surface Chemistry
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Caption: ALD mechanism showing the ligand exchange of acetoxy groups and subsequent

oxidation.

Applications in Drug Development & Organic
Synthesis

While primarily industrial, the unique chemistry of acetoxy disilanes offers specific advantages
for the pharmaceutical chemist, particularly in Silicon-Bioisostere development.

A. Silylation Reagents

Acetoxy disilanes can act as mild silylating agents. Unlike chlorosilanes, which generate HCI
(requiring stoichiometric base scavengers), acetoxy silanes generate acetic acid.
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« Ultility: Silylation of acid-sensitive alcohols or amines in late-stage drug functionalization.

e Protocol Insight: The reaction often proceeds without added base if the substrate can
tolerate acetic acid, or with weak bases (pyridine) to buffer the system.

B. Si-Si Bond Cleavage (Silyl Anion Generation)

The Si-Si bond in acetoxy disilanes can be cleaved by nucleophiles (e.g., alkoxides or
organolithiums) to generate silyl anions or silyl-metal species.

» Application: Synthesis of Acylsilanes or Sila-heterocycles.

* Mechanism: Nucleophilic attack at the silicon atom bearing the acetoxy group can trigger a
rearrangement or cleavage, allowing the introduction of a silyl moiety into a carbon
framework (e.g., creating a sila-proline derivative).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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